Cas no 1638760-50-5 ({6-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}methanol)

• Product Name: {6-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}methanol
• CAS No: 1638760-50-5
• MF: C₈H₉N₃O
• MW: 163.176561117172
• CID: 4612102
• Update Time: 2025-06-08

{6-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}methanol Chemical and Physical Properties

Names and Identifiers

• (6-METHYL-7H-PYRROLO[2,3-D]PYRIMIDIN-4-YL)METHANOL
• {6-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}methanol

• Inchi： 1S/C8H9N3O/c1-5-2-6-7(3-12)9-4-10-8(6)11-5/h2,4,12H,3H2,1H3,(H,9,10,11)
• InChI Key： UFIAWFXLZCQIBV-UHFFFAOYSA-N
• SMILES： C1=NC(CO)=C2C=C(C)NC2=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1

Additional information on {6-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}methanol

Introduction to {6-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}methanol (CAS No. 1638760-50-5)

{6-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}methanol (CAS No. 1638760-50-5) is a promising compound in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrrolopyrimidine scaffold, has garnered significant attention due to its potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in the research and development of this compound.

The chemical structure of {6-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}methanol is defined by its pyrrolopyrimidine core, which is a versatile heterocyclic system found in numerous bioactive molecules. The presence of a methyl group at the 6-position and a hydroxymethyl group at the 4-position contributes to its distinct chemical and biological properties. The hydroxymethyl group, in particular, can participate in hydrogen bonding and other interactions that are crucial for its biological activity.

The synthesis of {6-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}methanol has been extensively studied, with several methods reported in the literature. One common approach involves the condensation of a suitable pyrrole derivative with a pyrimidine precursor, followed by functional group manipulations to introduce the methyl and hydroxymethyl groups. Recent advancements in synthetic chemistry have led to more efficient and scalable methods, making it easier to produce this compound for further research and development.

Biological studies have revealed that {6-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}methanol exhibits a range of pharmacological activities. One of its most notable properties is its potential as an inhibitor of specific kinases, which are key enzymes involved in various cellular processes such as cell growth, proliferation, and survival. Kinase inhibitors have become an important class of drugs for treating various diseases, including cancer and inflammatory disorders.

In the context of cancer research, {6-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}methanol has shown promising antiproliferative effects against several cancer cell lines. Studies have demonstrated that it can selectively inhibit the activity of certain kinases that are overexpressed or dysregulated in cancer cells. This selective inhibition helps to reduce the growth and survival of cancer cells while minimizing toxicity to normal cells.

Beyond cancer, {6-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}methanol has also been investigated for its potential in treating inflammatory diseases. Inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. The compound's ability to modulate kinase activity can help to dampen the inflammatory response and alleviate symptoms associated with these conditions.

Clinical trials are currently underway to evaluate the safety and efficacy of {6-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}methanol in various therapeutic settings. Preliminary results have been encouraging, with the compound demonstrating favorable pharmacokinetic properties and a manageable side effect profile. These findings underscore its potential as a novel therapeutic agent for a range of diseases.

In addition to its direct therapeutic applications, {6-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}methanol serves as a valuable tool for studying kinase biology and signaling pathways. Its use as a probe molecule can provide insights into the mechanisms underlying various diseases and help identify new targets for drug discovery.

The future outlook for {6-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}methanol is promising. Ongoing research aims to optimize its structure for improved potency and selectivity while minimizing off-target effects. Additionally, efforts are being made to develop prodrugs or other formulations that can enhance its bioavailability and therapeutic index.

In conclusion, {6-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-yl}methanol (CAS No. 1638760-50-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation and development as a therapeutic agent.